Cas no 1214790-65-4 (2-Methyl-6-(trifluoromethyl)cinnamic acid)

• Product Name: 2-Methyl-6-(trifluoromethyl)cinnamic acid
• CAS No: 1214790-65-4
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 4949125
• Update Time: 2025-05-21

2-Methyl-6-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(trifluoromethyl)cinnamic acid
• 2-Methyl-6-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C11H9F3O2/c1-7-3-2-4-9(11(12,13)14)8(7)5-6-10(15)16/h2-6H,1H3,(H,15,16)/b6-5+
• InChI Key： ZJNWKXOOSGXBJE-AATRIKPKSA-N
• SMILES： FC(C1C=CC=C(C)C=1/C=C/C(=O)O)(F)F

Computed Properties

• Exact Mass: 230.055
• Monoisotopic Mass: 230.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 2-Methyl-6-(trifluoromethyl)cinnamic acid

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2-Methyl-6-(trifluoromethyl)cinnamic Acid: A Comprehensive Overview

2-Methyl-6-(trifluoromethyl)cinnamic acid, with the CAS number 1214790-65-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a methyl group and a trifluoromethyl substituent on the aromatic ring, exhibits remarkable properties that make it a valuable molecule for various applications. Recent advancements in synthetic methodologies and its potential in drug development have further underscored its importance in contemporary research.

The molecular structure of 2-Methyl-6-(trifluoromethyl)cinnamic acid is defined by its cinnamic acid backbone, which serves as a versatile platform for functionalization. The presence of the trifluoromethyl group introduces significant electronic effects, enhancing the compound's stability and reactivity. This feature has been exploited in numerous studies to develop novel materials with tailored properties. For instance, researchers have recently explored its role in the synthesis of advanced polymers and bioactive molecules, demonstrating its versatility across diverse chemical systems.

One of the most notable applications of 2-Methyl-6-(trifluoromethyl)cinnamic acid lies in its potential as a precursor for drug development. The compound's ability to undergo various transformations, such as cyclization and cross-coupling reactions, has enabled the creation of complex molecular architectures with therapeutic potential. Recent studies have highlighted its use in designing inhibitors for key enzymes involved in diseases like cancer and neurodegenerative disorders. These findings underscore the compound's significance in the realm of medicinal chemistry.

In addition to its pharmacological applications, 2-Methyl-6-(trifluoromethyl)cinnamic acid has also found utility in materials science. Its ability to form stable coordination complexes has led to its incorporation into metal-organic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional properties, such as high surface area and selective adsorption capabilities, making them ideal for applications in gas storage and catalysis. Recent breakthroughs in this area have further expanded the scope of this compound's applicability.

The synthesis of 2-Methyl-6-(trifluoromethyl)cinnamic acid has been optimized through innovative methodologies that emphasize sustainability and efficiency. Researchers have developed eco-friendly routes utilizing microwave-assisted synthesis and catalytic systems to achieve high yields and purity levels. These advancements not only enhance the compound's accessibility but also align with global efforts toward green chemistry practices.

Looking ahead, the continued exploration of 2-Methyl-6-(trifluoromethyl)cinnamic acid's properties is expected to yield further breakthroughs across multiple disciplines. Its role as a building block for complex molecules, combined with its unique electronic characteristics, positions it as a cornerstone for future innovations in chemistry and related fields.

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